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An In-depth Technical Guide to Triphenylsilanol and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triphenylsilanol, also known by synonyms such as triphenylhydroxysilane and

hydroxytriphenylsilane, is an organosilicon compound with the formula (C₆H₅)₃SiOH.[1][2] It is a

white crystalline solid that has garnered significant interest across various scientific disciplines,

including organic synthesis, materials science, and pharmaceutical development.[2][3] Its

unique chemical properties, such as thermal stability and reactivity of the silanol group, make it

a versatile building block and functional moiety.[2][4] This guide provides a comprehensive

overview of triphenylsilanol, including its chemical and physical properties, detailed

experimental protocols for its synthesis and analysis, and its applications, with a focus on its

relevance to drug development professionals.

Synonyms
A variety of synonyms are used to refer to triphenylsilanol in the literature and commercial

listings. Understanding these is crucial for effective information retrieval.

Triphenylhydroxysilane[1][2]

Hydroxytriphenylsilane[1][2]
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Silanol, triphenyl-[1]

(Hydroxytriphenyl)silane[5]

Triphenylsilyl hydroxide[1]

Chemical and Physical Properties
The physicochemical properties of triphenylsilanol are fundamental to its application and

handling. A summary of these properties is presented in the table below.

Property Value Reference(s)

Molecular Formula C₁₈H₁₆OSi [1]

Molecular Weight 276.41 g/mol [1]

Melting Point 150-153 °C [6]

Boiling Point 389 °C at 760 mmHg [7]

Density 1.13 g/cm³ [7]

Appearance White crystalline powder [2]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

acetone, and toluene.

[2]

pKa ~13.39 [7]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and characterization of triphenylsilanol
are essential for researchers. The following sections provide established protocols.

Synthesis of Triphenylsilanol
Triphenylsilanol can be synthesized through several routes. Two common methods are

detailed below.
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Method 1: Grignard Reaction with Phenyltrichlorosilane
This method involves the reaction of a Grignard reagent, phenylmagnesium chloride, with

phenyltrichlorosilane, followed by hydrolysis.

Materials:

Magnesium turnings

Chlorobenzene

Toluene

Tetrahydrofuran (THF)

1,2-Dibromoethane (for initiation)

Phenyltrichlorosilane

Water

Procedure:

Initiate the Grignard reaction by adding 1 mL of 1,2-dibromoethane to magnesium turnings in

a reaction flask. The temperature of the reaction mixture should rise to 50-60 °C.

Once initiated, begin stirring and add a mixture of 215 g of chlorobenzene, 200 mL of

toluene, and 200 mL of THF from a dropping funnel. Maintain the reaction temperature at 60-

70 °C.

Continue the process until the magnesium is completely dissolved, then cool the flask to 25-

30 °C.

To the resulting phenylmagnesium chloride solution, add 212 g (1 g-mol) of

phenyltrichlorosilane from a dropping funnel, ensuring the temperature does not exceed 70

°C.
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After the addition is complete, maintain the reaction mass at ambient temperature for 6

hours.

Treat the reaction mixture with water and separate the aqueous layer.

Distill off approximately 50% of the solvents from the organic layer.

Cool the residue to precipitate triphenylsilanol and collect the product by filtration. This

method can yield up to 85.1% of triphenylsilanol with a purity of 99%.[8]

Method 2: Hydrolysis of Phenyltriethoxysilane
This alternative synthesis involves the acid-catalyzed hydrolysis of phenyltriethoxysilane.

Materials:

Phenyltriethoxysilane

Water

Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄) as a catalyst

Procedure:

Combine phenyltriethoxysilane with water in the presence of a catalytic amount of

hydrochloric acid or sulfuric acid.

The reaction proceeds to form triphenylsilanol and ethanol as a byproduct.[2]

(C₆H₅)Si(OCH₂CH₃)₃ + 3H₂O → (C₆H₅)₃SiOH + 3CH₃CH₂OH[2]

Isolate the triphenylsilanol product through standard workup procedures, which may

include extraction and recrystallization.

Purification by Recrystallization
Purification of the crude triphenylsilanol product is typically achieved by recrystallization to

obtain a high-purity crystalline solid.
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Materials:

Crude triphenylsilanol

Ethanol (or other suitable solvent like petroleum ether or carbon tetrachloride)

Activated carbon (for decolorizing)

Procedure:

Dissolve the crude triphenylsilanol product in a minimal amount of hot ethanol.

Add a small amount of activated carbon to decolorize the solution and heat briefly.

Hot filter the solution to remove the activated carbon and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature, which will induce the crystallization of

pure triphenylsilanol.

For complete crystallization, the flask can be placed in an ice bath.

Collect the colorless and transparent high-purity triphenylsilanol crystals by filtration.[9]

Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to confirm the structure of triphenylsilanol.

¹H NMR (300 MHz, CDCl₃): δ 7.62-7.59 (m, 6H), 7.44-7.32 (m, 9H), 2.75-2.73 (bs, 1H).[10]

¹³C NMR: Spectral data is available in public databases such as SpectraBase.[1][11]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present in the molecule,

particularly the O-H and Si-O bonds. The spectrum is typically recorded on a solid sample as a

KBr pellet or a Nujol mull.[12][13]
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of

triphenylsilanol, confirming its identity. The mass spectrum will show a molecular ion peak

corresponding to the molecular weight of the compound.[1][14]

Applications in Research and Drug Development
Triphenylsilanol and its derivatives have found diverse applications in both academic research

and industrial processes.

Role in Organic Synthesis
Protecting Group: The triphenylsilyl group can be used as a protecting group for alcohols and

in the synthesis of heterodisubstituted p-carboranes.[15][16][17]

Catalysis: It can act as a catalyst or co-catalyst in various organic reactions, such as

palladium-catalyzed allylations.[7]

Materials Science
Triphenylsilanol is utilized in the development of advanced materials:

Polymers: It serves as a chain-capping agent and molecular weight regulator in the

production of linear polysiloxanes.[4]

Coatings: It is used in the synthesis of resins for printed circuit boards and in flame-retardant

polycarbonate blends.[4]

Relevance to Drug Development
While not a therapeutic agent itself, triphenylsilanol's properties are relevant to the

pharmaceutical industry:

Pharmaceutical Intermediates: It is a precursor for the synthesis of complex Active

Pharmaceutical Ingredients (APIs).[3]

Drug Delivery: The silanol group on silica nanoparticles, a related chemical entity, is crucial

for surface functionalization. This allows for the attachment of drugs and targeting agents in
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stimuli-responsive drug delivery systems.[18] Understanding the chemistry of silanols like

triphenylsilanol can provide insights into designing such systems.[18]

Visualizing the Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

triphenylsilanol.

Synthesis

Purification

Analysis

Grignard Reagent Reaction

Starting Material

Crude Product Dissolution Filtration Crystallization Pure Product

NMR

FTIR

MS

Click to download full resolution via product page

Caption: General workflow for the synthesis, purification, and analysis of triphenylsilanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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